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Compound of Interest

Compound Name: 186319-68-6

CAS No.: 186319-68-6

Cat. No.: B612485

Get Quote

Abstract & Compound Profile
Seliciclib (also known as (R)-Roscovitine or CYC202) is a potent, selective, orally bioavailable

purine analog that functions as a Cyclin-Dependent Kinase (CDK) inhibitor.[1][2][3][4] It

primarily targets CDK2/Cyclin E, CDK1/Cyclin B, CDK7/Cyclin H, and CDK9/Cyclin T1.

While highly effective in vitro and in vivo, Seliciclib presents significant solubility challenges in

aqueous environments due to its lipophilic purine backbone. This guide provides validated

protocols for solubilizing CAS 186319-68-6, transitioning from organic stock solutions to stable

aqueous formulations suitable for cellular assays and in vivo administration.
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Property Data Notes

Chemical Name

(2R)-2-[[6-(benzylamino)-9-

propan-2-ylpurin-2-

yl]amino]butan-1-ol

Purine analog structure

Molecular Weight 354.45 g/mol

Appearance
White to off-white crystalline

solid

LogP ~3.2 Lipophilic; poor water solubility

pKa ~3.5 - 4.0 (Basic Nitrogen)
Solubility increases

significantly at pH < 3.0

Solubility (Water) < 0.1 mg/mL (Insoluble)
Do not dissolve directly in

water

Solubility (DMSO) ~71 mg/mL (200 mM) Recommended Stock Solvent

Solubility (Ethanol) ~53 mg/mL (150 mM) Alternative Stock Solvent

Core Solubility Protocols
Phase 1: Preparation of Master Stock Solution
Objective: Create a stable, high-concentration stock for long-term storage. Solvent: Anhydrous

Dimethyl Sulfoxide (DMSO) or Ethanol.

Protocol:

Weighing: Accurately weigh the specific amount of Seliciclib powder (e.g., 10 mg).

Calculation: Determine the volume required for a 50 mM or 100 mM stock.

Formula:

Example: To make 100 mM stock from 10 mg powder:

(282 µL).
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Dissolution: Add the calculated volume of high-grade anhydrous DMSO. Vortex vigorously

for 1-2 minutes.

Note: If the solution is not clear, warm the tube to 37°C for 5 minutes or sonicate briefly

(30 seconds).

Sterilization (Optional): If using for cell culture, pass through a 0.22 µm PTFE (hydrophobic)

syringe filter. Do not use aqueous filters (PES/Nylon) for pure DMSO.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

(stable for 6 months) or -80°C (stable for 1 year).

Phase 2: Aqueous Dilution for In Vitro (Cellular) Assays
Objective: Dilute the hydrophobic stock into culture media without precipitating the compound.

Challenge: Seliciclib is prone to "crashing out" (precipitating) upon rapid contact with aqueous

buffers at concentrations > 20 µM.

Protocol:

Thaw: Thaw the DMSO stock aliquot at 37°C until fully dissolved and clear. Vortex.

Intermediate Dilution (Critical Step):

Do not add the high-concentration stock (e.g., 100 mM) directly to the cell culture well.

This causes local high concentrations and immediate precipitation.

Prepare a 100x or 1000x intermediate dilution in culture medium or PBS.

Example: To achieve 10 µM final concentration:

Step A: Dilute 100 mM Stock 1:100 in DMSO

1 mM Working Stock.

Step B: Dilute 1 mM Working Stock 1:100 into pre-warmed Media

10 µM Final.
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Mixing: Add the diluted compound to cells dropwise while swirling the plate.

Limit: Keep the final DMSO concentration < 0.5% (v/v) (ideally < 0.1%) to avoid solvent

toxicity.

Phase 3: Advanced Formulation for In Vivo / High-
Concentration Use
Objective: Achieve high solubility (up to 2-3 mg/mL) for animal dosing (IP/Oral) using a co-

solvent system. Method: The "10/40/5/45" Co-solvent System.[5]

Reagents:

DMSO[4][6][5][7][8][9]

PEG300 (Polyethylene Glycol 300)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl) or ddH2O

Protocol:

Dissolve: Dissolve Seliciclib in DMSO (10% of final volume). Ensure it is completely clear.

Stabilize: Add PEG300 (40% of final volume) to the DMSO solution. Vortex/mix until clear.

Emulsify: Add Tween 80 (5% of final volume). Mix gently.

Dilute: Slowly add Saline (45% of final volume) while vortexing.

Order of addition is critical. Adding water before PEG/Tween will cause precipitation.

Result: A clear solution at approx. 2 mg/mL (approx. 5.6 mM). Use immediately; do not store

this aqueous formulation.

Alternative Acidic Formulation: Seliciclib is soluble in 50 mM HCl (pH adjusted to 2.5) due to

protonation of the purine ring. This is useful for specific analytical applications but may not be
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suitable for all biological systems due to acidity.

Workflow Visualization

Solid Seliciclib
(CAS 186319-68-6)

Store -20°C

Master Stock Solution
Solvent: Anhydrous DMSO

Conc: 50-100 mM

Dissolve

Visual QC Check
(Must be Clear)

Fail (Sonicate/Warm)

Aliquot & Freeze
(-20°C / -80°C)

Pass

Intermediate Dilution
(100x Working Stock)

Thaw

Co-Solvent Mix
1. DMSO (10%)

2. PEG300 (40%)
3. Tween 80 (5%)

Thaw

Path A: In Vitro / Cellular

Final Assay Media
Conc: 1-20 µM
DMSO < 0.1%

Dilute into Media

Path B: In Vivo / High Conc.

Add Saline (45%)
Final Conc: ~2 mg/mL

Use Immediately

Add Aqueous Last

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b612485/docs?utm_src=pdf-body-img#application-note-solubility-formulation-strategies-for-seliciclib-cas-186319-68-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision tree for Seliciclib solubilization, distinguishing between low-concentration

cellular assays and high-concentration in vivo formulations.

Stability & Troubleshooting
Stability Data

Solid Powder: Stable for >2 years at -20°C. Protect from light and moisture.

DMSO Stock: Stable for 6 months at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles

recommended).

Aqueous Working Solution: Unstable. Hydrolysis and precipitation occur over time. Prepare

fresh immediately before use.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation in Media
Concentration too high (>50

µM)

Use intermediate dilution step;

do not add 100 mM stock

directly to media.

Precipitation in Media Cold media used

Ensure culture media is pre-

warmed to 37°C before adding

compound.

Cloudy Stock Solution Moisture in DMSO

Use fresh, anhydrous DMSO.

Water content in DMSO

drastically reduces solubility.

Cytotoxicity in Control High DMSO %

Ensure final DMSO

concentration is < 0.1% (or <

0.5% max). Include a "Vehicle

Only" control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612485/docs#application-note-solubility-formulation-
strategies-for-seliciclib-cas-186319-68-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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